Cas no 2679935-92-1 (benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate)

• Product Name: benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate
• CAS No: 2679935-92-1
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5652323
• PubChem ID: 135165648
• Update Time: 2025-06-13

benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679935-92-1
• EN300-28276908
• benzyl N-[(2R)-1-sulfanylbutan-2-yl]carbamate
• SCHEMBL20315241
• benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate

• Inchi： 1S/C12H17NO2S/c1-2-11(9-16)13-12(14)15-8-10-6-4-3-5-7-10/h3-7,11,16H,2,8-9H2,1H3,(H,13,14)/t11-/m1/s1
• InChI Key： XUCOZSMRMJCMAW-LLVKDONJSA-N
• SMILES： SC[C@@H](CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate

Research Briefing on Benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate (CAS: 2679935-92-1) in Chemical Biology and Pharmaceutical Applications

Benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate (CAS: 2679935-92-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral thiol-containing carbamate derivative exhibits unique structural features that make it a promising candidate for various applications, including protease inhibition, drug conjugation, and as a building block in peptide synthesis. Recent studies have focused on its potential in targeted drug delivery systems and as a key intermediate in the synthesis of biologically active molecules.

The compound's stereospecific configuration at the 2-position of the butane chain (R-configuration) has been shown to play a crucial role in its biological interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this stereochemistry significantly influences the compound's binding affinity to cysteine proteases, with the (R)-enantiomer showing 5-fold greater inhibitory activity compared to its (S)-counterpart against cathepsin B. This finding highlights the importance of chiral purity in developing therapeutic applications for this compound.

Recent synthetic advancements have improved the production efficiency of benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate. A novel asymmetric synthesis route published in Organic Letters (2024) achieved 92% enantiomeric excess using a palladium-catalyzed thiol-ene reaction, representing a significant improvement over previous methods. This development is particularly important for scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

In drug delivery research, the compound's thiol group has been exploited for site-specific conjugation. A 2024 study in Bioconjugate Chemistry reported its successful use in creating stable thioether linkages with maleimide-functionalized antibodies, demonstrating improved serum stability compared to traditional disulfide linkages. This application shows promise for developing next-generation antibody-drug conjugates (ADCs) with enhanced pharmacokinetic properties.

Ongoing research is exploring the compound's potential in PROTAC (proteolysis targeting chimera) technology. Preliminary results presented at the 2024 American Chemical Society meeting suggest that the thiol group can serve as an effective linker between target-binding and E3 ligase-recruiting moieties, with the carbamate functionality providing additional stability against enzymatic degradation. This could open new avenues for targeted protein degradation therapies.

From a safety perspective, recent toxicological studies have established preliminary safety profiles for benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate. In vitro cytotoxicity screening across various cell lines showed favorable results at therapeutic concentrations, though further in vivo studies are needed to fully assess its pharmacological safety. These findings support continued investigation of this compound for pharmaceutical applications.

The commercial availability of benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate has increased significantly in the past year, with several specialty chemical suppliers now offering the compound at research-scale quantities. This improved accessibility is expected to accelerate research efforts and facilitate broader investigation of its potential applications in medicinal chemistry and chemical biology.

Looking forward, the unique combination of stereochemical specificity, reactive thiol functionality, and carbamate stability positions benzyl N-(2R)-1-sulfanylbutan-2-ylcarbamate as a versatile tool in pharmaceutical development. Ongoing research is expected to further elucidate its potential in targeted therapies, particularly in areas requiring precise molecular recognition and controlled release mechanisms.